Cas no 1318133-20-8 (2-Bromo-5-iodo-1,3-dimethoxybenzene)

• Product Name: 2-Bromo-5-iodo-1,3-dimethoxybenzene
• CAS No: 1318133-20-8
• MF: C₈H₈BrIO₂
• MW: 342.956394195557
• CID: 4694360
• Update Time: 2025-06-08

2-Bromo-5-iodo-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-iodo-1,3-dimethoxybenzene
• GBBWHOUPJUHSRD-UHFFFAOYSA-N
• 3,5-dimethoxy-4-bromo-iodobenzene
• 1-Bromo-2,6-dimethoxy-4-iodobenzene
• 2-Bromo-5-iodo-1,3-dimethoxybenzene

• Inchi： 1S/C8H8BrIO2/c1-11-6-3-5(10)4-7(12-2)8(6)9/h3-4H,1-2H3
• InChI Key： GBBWHOUPJUHSRD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)OC)Br)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5

Additional information on 2-Bromo-5-iodo-1,3-dimethoxybenzene

Comprehensive Overview of 2-Bromo-5-iodo-1,3-dimethoxybenzene (CAS No. 1318133-20-8): Properties, Applications, and Industry Insights

2-Bromo-5-iodo-1,3-dimethoxybenzene (CAS No. 1318133-20-8) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This bromo-iodo substituted benzene derivative features two methoxy groups at the 1 and 3 positions, making it a versatile intermediate for cross-coupling reactions such as Suzuki, Stille, and Negishi couplings. Its unique electronic properties and structural stability have garnered attention in material science and agrochemical development.

In recent years, the demand for halogenated aromatic compounds like 2-Bromo-5-iodo-1,3-dimethoxybenzene has surged due to their role in synthesizing OLED materials and pharmaceutical scaffolds. Researchers frequently search for "how to purify bromo-iodo benzene derivatives" or "applications of dimethoxybenzene in drug discovery," reflecting its practical importance. Advanced purification techniques, including column chromatography and recrystallization, are often employed to achieve high-purity grades (>98%) for sensitive reactions.

The compound’s dual halogen functionality allows selective functionalization, a topic frequently explored in forums discussing "orthogonal protection strategies in organic synthesis." For instance, the iodine moiety can undergo palladium-catalyzed reactions while preserving the bromo group for subsequent modifications. This property is critical in designing multi-step synthetic routes for complex molecules like kinase inhibitors or fluorescent dyes.

From an industrial perspective, 2-Bromo-5-iodo-1,3-dimethoxybenzene is synthesized via electrophilic halogenation of 1,3-dimethoxybenzene under controlled conditions. Manufacturers emphasize "scalable synthesis of halogenated intermediates" to meet the needs of contract research organizations (CROs). Environmental considerations also drive innovations in solvent-free protocols, aligning with green chemistry principles—a trending topic in academic and industrial circles.

Analytical characterization of this compound typically involves NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC purity analysis. Users often inquire about "NMR shifts for bromo-iodo benzene derivatives" or "stability under storage conditions," highlighting the need for detailed technical data. Proper storage in amber vials under inert atmosphere is recommended to prevent degradation.

Emerging applications include its use in metal-organic frameworks (MOFs) and catalysis, where its rigid structure serves as a ligand backbone. Discussions on "benzene derivatives in MOF design" or "catalytic C-C bond formation" frequently cite this compound as a model substrate. Such interdisciplinary relevance underscores its value beyond traditional organic chemistry.

In summary, 2-Bromo-5-iodo-1,3-dimethoxybenzene (CAS No. 1318133-20-8) bridges fundamental research and industrial applications. Its synthetic flexibility, coupled with growing interest in halogenated building blocks, positions it as a key player in advancing materials science and medicinal chemistry. Future studies may explore its utility in photoredox catalysis or bioconjugation, further expanding its portfolio.